Cas no 959237-10-6 (1-ethyl-4-(methylamino)methylpyrrolidin-2-one)

• Product Name: 1-ethyl-4-(methylamino)methylpyrrolidin-2-one
• CAS No: 959237-10-6
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD09864228
• CID: 1001829
• PubChem ID: 329776758
• Update Time: 2024-10-25

1-ethyl-4-(methylamino)methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-((methylamino)methyl)pyrrolidin-2-one
• 1-ethyl-4-(methylaminomethyl)pyrrolidin-2-one
• 1-ethyl-4-[(methylamino)methyl]pyrrolidin-2-one
• X2048
• 1-Ethyl-4-[(methylamino)methyl]-2-pyrrolidinone (ACI)
• SCHEMBL13940168
• CS-0325594
• 959237-10-6
• 1-Ethyl-4-[(methylamino)methyl]pyrrolidin-2-one, AldrichCPR
• DB-031991
• MFCD09864228
• AKOS006281445
• 1-Ethyl-4-[(methylamino)methyl]-2-pyrrolidinone
• BS-38783
• DTXSID10672373
• 1-ethyl-4-(methylamino)methylpyrrolidin-2-one

• MDL： MFCD09864228
• Inchi： 1S/C8H16N2O/c1-3-10-6-7(5-9-2)4-8(10)11/h7,9H,3-6H2,1-2H3
• InChI Key： ULMIVQRUJOTETO-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC)CN1CC

Computed Properties

• Exact Mass: 156.12600
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34000
• LogP: 0.40300

1-ethyl-4-(methylamino)methylpyrrolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines